3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile
Overview
Description
“3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile” is a chemical compound used in laboratory settings . It has been used as an efficient electrolyte additive in dye-sensitized solar cells . The molecular formula of this compound is C3H6N4S .
Synthesis Analysis
The compound has been used in the synthesis of various chemical structures. For instance, it has been used in the copolymerization of o-phenylenediamine (OPD) with 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT) in a 1:1 molar ratio . It has also been involved in the reaction with cinnamaldehyde .Molecular Structure Analysis
The molecular structure of “3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile” has been studied using various spectroscopic techniques such as Fourier transform infrared spectroscopy and UV-Vis spectroscopy .Chemical Reactions Analysis
The compound has been involved in various chemical reactions. For example, it has been used in the synthesis of tetrahydro pyrimidone ring via an unexpected alternative direction . It has also been used in the copolymerization of o-phenylenediamine (OPD) with 3-Amino-5-methylthio-1H-1,2,4-triazole (AMTT) in a 1:1 molar ratio .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . More detailed physical and chemical properties are not available in the retrieved information.Scientific Research Applications
Synthesis of 1,2,4-Triazole-Containing Scaffolds
This compound is utilized in the synthesis of 1,2,4-triazole-containing scaffolds , which are prominent in pharmaceuticals and biologically active compounds. These scaffolds are crucial in drug discovery studies against cancer cells, microbes, and various diseases .
Antimicrobial Agents
Due to the N–C–S linkage in its skeleton, derivatives of this compound have been introduced as potent antimicrobial agents . They are part of the structure of common medicines like Fluconazole, which contain the 1,2,4-triazole group .
Corrosion Inhibition
3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile: has been assessed for its efficiency as a corrosion inhibitor for mild steel in acid chloride solutions. It acts as a mixed-type inhibitor and shows increased efficiency with concentration .
Electrochemical Studies
The compound is involved in electrochemical studies through methods like potentiodynamic polarization and electrochemical impedance spectroscopy. These studies help understand the compound’s behavior in inhibitory processes .
Quantum Chemical Calculations
Quantum chemical calculations use this compound to predict its interaction with metal surfaces, which is vital for designing corrosion inhibitors .
Synthesis of Schiff Base Ligands
It is used in the condensation with substituted 2-hydroxybenzaldehydes to yield triazole-derived Schiff base ligands . These ligands have applications in coordination chemistry and catalysis .
Dye-Sensitized Solar Cells
This compound serves as an efficient electrolyte additive in dye-sensitized solar cells . It contributes to the enhancement of the photovoltaic performance of these cells .
Organic Catalysts
Due to its unique structure and properties, 3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile is also explored as an organic catalyst in various chemical reactions, promoting efficiency and selectivity .
Safety And Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and may form combustible dust. It is harmful if swallowed. The compound should be handled with care, avoiding ingestion and ensuring good ventilation during storage .
Future Directions
The compound has potential applications in various fields due to its chemical properties. For instance, it has been used as an efficient electrolyte additive in dye-sensitized solar cells . It has also been used in the synthesis of various chemical structures, indicating its potential for further exploration in chemical synthesis .
properties
IUPAC Name |
5-amino-3-methylsulfanyl-1H-pyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4S/c1-10-5-3(2-6)4(7)8-9-5/h1H3,(H3,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IUVUVQGOSHLPJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NNC(=C1C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60352956 |
Source
|
| Record name | 5-Amino-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(methylthio)-1H-pyrazole-4-carbonitrile | |
CAS RN |
72760-85-1 |
Source
|
| Record name | 5-Amino-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60352956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-AMINO-5-(METHYLTHIO)PYRAZOLE-4-CARBONITRILE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(3,4-Dimethoxyphenyl)ethyl]-3-phenylurea](/img/structure/B1269194.png)
![4-[2-(3-Bromophenoxy)ethyl]morpholine](/img/structure/B1269199.png)
![3-[(6-bromoquinazolin-4-yl)amino]propanoic Acid](/img/structure/B1269205.png)
![4,5-Dihydrooxazole-5-one, 4-[4-acetoxy-3-methoxybenzylidene]-2-phenyl-](/img/structure/B1269222.png)
